Cas no 1806772-24-6 (6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile)

• Product Name: 6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile
• CAS No: 1806772-24-6
• MF: C₉H₈F₂N₂
• MW: 182.170028686523
• CID: 4848074
• Update Time: 2025-05-27

6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile

• Inchi： 1S/C9H8F2N2/c1-6-7(4-5-12)2-3-8(13-6)9(10)11/h2-3,9H,4H2,1H3
• InChI Key： WKUGKQNXGWTUNK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC#N)C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile

Comprehensive Overview of 6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile (CAS No. 1806772-24-6)

6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile (CAS No. 1806772-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and acetonitrile functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in drug discovery and material science.

The structural features of 6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile contribute to its reactivity and versatility. The presence of the pyridine ring, combined with the difluoromethyl substituent, enhances its electronic properties, making it suitable for cross-coupling reactions and other advanced synthetic methodologies. This compound is often explored in the context of fluorinated compounds, a hot topic in modern chemistry due to their applications in improving the bioavailability and metabolic stability of pharmaceuticals.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in developing next-generation agrochemicals and pharmaceutical intermediates. The difluoromethyl group, in particular, is known for its ability to modulate lipophilicity and hydrogen bonding, which are critical factors in drug design. As a result, 6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile is frequently cited in patents and research papers focusing on small molecule therapeutics and crop protection agents.

From a synthetic perspective, the preparation of 6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key steps may include halogenation, nucleophilic substitution, and cyanation reactions. The compound's purity and yield are critical for its subsequent use in high-value applications, which is why analytical techniques such as HPLC and NMR spectroscopy are routinely employed for quality control.

The growing interest in sustainable chemistry has also influenced research around 6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile. Scientists are exploring greener synthetic routes, such as catalytic methods and solvent-free reactions, to minimize environmental impact. This aligns with broader industry trends toward green synthesis and circular economy principles, which are increasingly important to both regulators and consumers.

In summary, 6-(Difluoromethyl)-2-methylpyridine-3-acetonitrile (CAS No. 1806772-24-6) represents a promising compound in the realm of fluorinated heterocycles. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in advancing innovative chemical solutions for global challenges.